Cas no 1782417-65-5 (3-Chloro-2-fluoro-6-methoxyaniline)

• Product Name: 3-Chloro-2-fluoro-6-methoxyaniline
• CAS No: 1782417-65-5
• MF: C₇H₇ClFNO
• MW: 175.587984323502
• CID: 6422432
• PubChem ID: 84767021
• Update Time: 2025-10-18

3-Chloro-2-fluoro-6-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• EN300-6512858
• 1782417-65-5
• 3-chloro-2-fluoro-6-methoxyaniline
• 3-Chloro-2-fluoro-6-methoxyaniline

• Inchi： 1S/C7H7ClFNO/c1-11-5-3-2-4(8)6(9)7(5)10/h2-3H,10H2,1H3
• InChI Key： SRGBZMJTIRXMLX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1F)N)OC

Computed Properties

• Exact Mass: 175.0200197g/mol
• Monoisotopic Mass: 175.0200197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-Chloro-2-fluoro-6-methoxyaniline

Professional Introduction to 3-Chloro-2-fluoro-6-methoxyaniline (CAS No. 1782417-65-5)

3-Chloro-2-fluoro-6-methoxyaniline is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1782417-65-5, this compound represents a unique structural motif that is highly relevant to the development of novel therapeutic agents. Its molecular structure, characterized by a chloro, fluoro, and methoxy substituent on a benzene ring, makes it a promising candidate for further exploration in drug discovery.

The significance of 3-Chloro-2-fluoro-6-methoxyaniline lies in its potential applications in synthesizing bioactive molecules. The presence of halogen atoms, particularly chlorine and fluorine, enhances its reactivity and versatility in chemical transformations. These properties are particularly valuable in the design of small-molecule inhibitors targeting various biological pathways. Recent studies have highlighted its role in the development of compounds with antimicrobial and anti-inflammatory properties.

In the realm of medicinal chemistry, the substitution pattern of 3-Chloro-2-fluoro-6-methoxyaniline offers a rich scaffold for structure-activity relationship (SAR) studies. Researchers have leveraged this compound to explore new analogs with improved pharmacokinetic profiles and reduced side effects. The methoxy group, in particular, contributes to the stability and bioavailability of derived molecules, making it an attractive feature for drug design.

One of the most compelling aspects of 3-Chloro-2-fluoro-6-methoxyaniline is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By incorporating the structural features of this compound into drug candidates, scientists aim to develop selective inhibitors that can modulate kinase activity without affecting other cellular processes.

The fluorine atom in 3-Chloro-2-fluoro-6-methoxyaniline is particularly noteworthy due to its ability to influence metabolic stability and binding affinity. Fluorinated aromatic compounds are known for their enhanced binding interactions with biological targets, which can lead to more potent and selective drug candidates. This has spurred interest in using this compound as a building block for next-generation therapeutics.

Recent advancements in computational chemistry have further accelerated the exploration of 3-Chloro-2-fluoro-6-methoxyaniline. Molecular modeling techniques allow researchers to predict the behavior of this compound in complex biological systems, thereby guiding the design of more effective derivatives. These computational approaches complement traditional experimental methods, providing a powerful toolset for drug discovery.

The synthesis of 3-Chloro-2-fluoro-6-methoxyaniline involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations. These synthetic strategies often incorporate palladium-catalyzed cross-coupling reactions, which are well-suited for constructing complex aromatic structures.

In conclusion, 3-Chloro-2-fluoro-6-methoxyaniline (CAS No. 1782417-65-5) represents a versatile and promising compound in pharmaceutical research. Its unique structural features make it an excellent candidate for developing novel therapeutic agents with applications ranging from antimicrobial treatments to targeted cancer therapies. As research continues to uncover new possibilities for this compound, its importance in drug discovery is likely to grow even further.